![molecular formula C20H21Cl2N3O5S3 B2368521 4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]benzamide CAS No. 325977-03-5](/img/structure/B2368521.png)
4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]benzamide
Description
4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C20H21Cl2N3O5S3 and its molecular weight is 550.48. The purity is usually 95%.
BenchChem offers high-quality 4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacological Applications
Benzamides, particularly those with specific substituents, have been explored for their pharmacological properties, including their role as dopamine receptor agonists and antagonists. For example, compounds similar in structure have been studied for their potential in treating neurological disorders such as Parkinson's disease and schizophrenia, owing to their ability to interact with dopamine receptors (Piercey et al., 1996). Furthermore, benzamides have been evaluated for their antispasmodic properties and their potential to influence gastrointestinal motility (Kraemer et al., 2001).
Imaging Applications
Benzamide derivatives have been utilized in imaging studies, particularly in positron emission tomography (PET) and scintigraphy, to visualize specific physiological and pathological processes. For instance, radiolabeled benzamides have been employed to detect melanoma metastases, leveraging their affinity for certain receptor sites overexpressed in cancer cells (Maffioli et al., 1994). Such applications underscore the potential of benzamides in diagnostic imaging and cancer research.
Endocrine Disruption and Environmental Health
Research has also explored the impact of benzophenones and related compounds on human health, particularly their role as endocrine disruptors. Studies have measured the urinary concentrations of environmental phenols, including benzophenones, to assess exposure levels and potential health risks (Wan et al., 2013). This line of research highlights the importance of understanding the environmental and health implications of synthetic compounds, including those with benzamide structures.
properties
IUPAC Name |
4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21Cl2N3O5S3/c1-29-9-7-25(8-10-30-2)33(27,28)14-5-3-13(4-6-14)19(26)24-20-23-16(12-31-20)15-11-17(21)32-18(15)22/h3-6,11-12H,7-10H2,1-2H3,(H,23,24,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZIJWHHKUZFRBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CCOC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=C(SC(=C3)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21Cl2N3O5S3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
550.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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